Cas no 2120948-57-2 (Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate)

• Product Name: Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate
• CAS No: 2120948-57-2
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 5655288
• PubChem ID: 165902092
• Update Time: 2025-07-19

Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726080
• 2120948-57-2
• ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate
• Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C13H16BrNO2/c1-2-17-12(16)13(7-8-15-9-13)10-3-5-11(14)6-4-10/h3-6,15H,2,7-9H2,1H3
• InChI Key： UFAUEFYRWKGKLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)OCC)CNCC1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate

Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 2120948-57-2): A Comprehensive Overview

Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate, identified by its CAS number 2120948-57-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a bromophenyl group in its structure enhances its chemical reactivity and biological significance, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a carboxylic acid ester at the 3-position and a 4-bromophenyl group at the 4-position. This specific arrangement of functional groups imparts unique properties to the compound, facilitating its role in medicinal chemistry. The ester group not only influences the solubility and stability of the compound but also serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives. Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate has been studied for its potential role in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. Its structural features make it a promising candidate for further investigation as a lead compound or intermediate in the development of novel drugs.

One of the most compelling aspects of Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate is its ability to serve as a building block for more complex molecules. The bromophenyl group, in particular, is highly reactive and can undergo various chemical transformations, such as cross-coupling reactions, allowing for the introduction of diverse substituents. This reactivity makes it an invaluable tool for synthetic chemists aiming to develop new pharmacological entities.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. For instance, modifications of the pyrrolidine core have led to the development of several drugs with significant therapeutic effects. Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate, with its unique structural features, aligns well with this trend and offers new opportunities for medicinal chemists to explore.

The synthesis of Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a brominated phenol derivative, which is then coupled with a suitable pyrrolidine precursor via esterification. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to enhance the efficiency and selectivity of the synthesis.

Once synthesized, Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate can be subjected to various biological assays to evaluate its pharmacological properties. These assays may include binding studies to identify potential interactions with biological targets, such as enzymes or receptors, as well as in vitro and in vivo studies to assess its efficacy and safety profiles. The results from these studies can provide valuable insights into the therapeutic potential of this compound and guide further development efforts.

The versatility of Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate extends beyond its use as an intermediate in drug synthesis. It can also serve as a scaffold for developing novel materials with unique properties. For example, its ability to undergo polymerization or form coordination complexes with metal ions opens up possibilities for applications in catalysis, material science, and nanotechnology.

In conclusion, Ethyl 3-(4-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 2120948-57-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in medicine and other scientific fields.